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GSK9311 exhibits markedly reduced potency compared to the active probe molecule GSK6853, which is the

key to its utility as a control. The following table compares their inhibitory potency:

Assay Type
GSK9311 (Negative
Control)

GSK6853 (Active
Probe)

Potency
Reduction

Cell-Free Binding
(pIC50)

6.0 [1] [2] 8.1 [2] 125-fold [2]

Cellular Assay (IC50) 3.7 µM [2] [3] 20 nM [2] [3] 185-fold [2]

This substantial difference in activity helps researchers confirm that the observed effects in their experiments

are due to specific BRPF1 inhibition and not off-target effects.

Experimental Application

In a typical research workflow, GSK9311 is used in parallel with GSK6853. When an experimental

phenotype (e.g., cell death, gene expression change) is observed with GSK6853 but not with GSK9311, it

provides strong evidence that the phenotype is a direct result of on-target BRPF1 bromodomain inhibition [2]

[3].

The following diagram illustrates this core logical relationship and experimental workflow:
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Research Objective:
Confirm specific BRPF1 inhibition

Apply Active Probe:
GSK6853

Apply Negative Control:
GSK9311

Observe Phenotype
(e.g., Cell cycle arrest,
 reduced proliferation)

No Phenotype Observed

Conclusion:
Phenotype is due to

specific BRPF1 inhibition

Click to download full resolution via product page

Biological Context of BRPF1

Understanding the biological target, BRPF1, explains the research interest in its inhibitors:

Function: BRPF1 is an epigenetic "reader" protein that acts as a scaffold subunit for the MOZ/MORF
complex, which modifies histones to control chromatin accessibility and gene transcription [4].

Role in Cancer: BRPF1 is identified as an essential gene in certain breast cancers. It associates
with the Estrogen Receptor alpha (ERα) on chromatin, and its blockade inhibits cancer cell

proliferation, induces cell cycle arrest, and triggers apoptotic cell death, even in cells resistant to
current endocrine therapies [4]. This makes BRPF1 a potential new therapeutic target.

Handling and Safety

For researchers using this compound, note the following:
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Intended Use: Strictly for research purposes only and not for human consumption [1] [2] [5].

Safety Profile: Classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects. Appropriate personal protective equipment (PPE) and proper disposal methods are required

[5].
Solubility and Storage: Soluble in DMSO (2 mg/mL, warmed). The powder should be stored at

-20°C [2] [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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